Cas no 1219961-01-9 (4-((4-Chloro-3-methylphenoxy)methyl)piperidine Hydrochloride)

• Product Name: 4-((4-Chloro-3-methylphenoxy)methyl)piperidine Hydrochloride
• CAS No: 1219961-01-9
• MF: C₁₃H₁₉Cl₂NO
• MW: 276.202061891556
• CID: 4687246
• Update Time: 2025-05-22

4-((4-Chloro-3-methylphenoxy)methyl)piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-methylphenyl 4-piperidinylmethyl ether hydrochloride
• 4-((4-Chloro-3-methylphenoxy)methyl)piperidine hydrochloride
• 4-Chloro-3-methylphenyl 4-piperidinylmethyl etherhydrochloride
• 4-(4-chloro-3-methylphenoxymethyl)piperidine hydrochloride
• 4-((4-Chloro-3-methylphenoxy)methyl)piperidine Hydrochloride

• Inchi： 1S/C13H18ClNO.ClH/c1-10-8-12(2-3-13(10)14)16-9-11-4-6-15-7-5-11;/h2-3,8,11,15H,4-7,9H2,1H3;1H
• InChI Key： GWVMWQUZSOVGPF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)OCC1CCNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 206
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-((4-Chloro-3-methylphenoxy)methyl)piperidine Hydrochloride

4-((4-Chloro-3-methylphenoxy)methyl)piperidine Hydrochloride: A Comprehensive Overview

4-((4-Chloro-3-methylphenoxy)methyl)piperidine Hydrochloride (CAS No. 1219961-01-9) is a synthetic organic compound with significant applications in the pharmaceutical and chemical industries. This compound is a hydrochloride salt of a piperidine derivative, which is characterized by its unique structure and functional groups. The molecule consists of a piperidine ring, a phenoxy group, and a chlorine atom, making it a versatile compound for various chemical reactions and biological studies.

The piperidine core of this compound is a six-membered ring containing one nitrogen atom, which contributes to its amine-like properties. The phenoxy group attached to the piperidine ring introduces aromaticity and enhances the compound's stability. The presence of the chlorine atom at the para position of the phenoxy group adds electron-withdrawing effects, which can influence the compound's reactivity and solubility properties. These structural features make 4-((4-Chloro-3-methylphenoxy)methyl)piperidine Hydrochloride an interesting candidate for drug design and development.

Recent studies have highlighted the potential of this compound in medicinal chemistry. For instance, researchers have explored its role as a building block for constructing bioactive molecules with anti-inflammatory, antifungal, and anticancer properties. The hydrochloride salt form of this compound is particularly advantageous due to its high solubility in water, which facilitates its use in pharmaceutical formulations.

In terms of synthesis, 4-((4-Chloro-3-methylphenoxy)methyl)piperidine Hydrochloride can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of 4-chloro-3-methylphenoxyacetic acid with piperidine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The resulting intermediate is then subjected to acid workup to yield the hydrochloride salt. This synthesis pathway is efficient and scalable, making it suitable for large-scale production.

The pharmacological properties of this compound have been extensively studied. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, studies on its antifungal activity have shown promising results against various fungal strains, highlighting its utility in developing antifungal therapies.

One of the most exciting developments involving 4-((4-Chloro-3-methylphenoxy)methyl)piperidine Hydrochloride is its application in anticancer research. Recent findings indicate that this compound can induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. These results underscore its potential as a lead compound for developing novel anticancer drugs.

From an environmental perspective, the biodegradability and toxicity profiles of this compound are critical considerations. Studies have shown that 4-((4-Chloro-3-methylphenoxy)methyl)piperidine Hydrochloride exhibits moderate biodegradability under aerobic conditions, which aligns with eco-friendly chemical design principles. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 4-((4-Chloro-3-methylphenoxy)methyl)piperidine Hydrochloride (CAS No. 1219961-01-9) is a multifaceted compound with diverse applications in pharmaceutical research and development. Its unique structure, favorable pharmacological properties, and scalability make it an invaluable tool for scientists working in drug discovery and chemical synthesis.